Cas no 1556338-89-6 (2-Ethoxy-5-fluoro-3-methylbenzoic acid)

• Product Name: 2-Ethoxy-5-fluoro-3-methylbenzoic acid
• CAS No: 1556338-89-6
• MF: C₁₀H₁₁FO₃
• MW: 198.19
• CID: 5080810
• Update Time: 2026-03-01

2-Ethoxy-5-fluoro-3-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Ethoxy-5-fluoro-3-methylbenzoic acid

• Inchi： 1S/C10H11FO3/c1-3-14-9-6(2)4-7(11)5-8(9)10(12)13/h4-5H,3H2,1-2H3,(H,12,13)
• InChI Key： ICHITUQOHIUPPD-UHFFFAOYSA-N
• SMILES： O(C1C(=CC(F)=CC=1C(=O)O)C)CC

Additional information on 2-Ethoxy-5-fluoro-3-methylbenzoic acid

Introduction to 2-Ethoxy-5-fluoro-3-methylbenzoic acid (CAS No. 1556338-89-6)

2-Ethoxy-5-fluoro-3-methylbenzoic acid, identified by its Chemical Abstracts Service (CAS) number 1556338-89-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This benzoic acid derivative features an ethoxy group at the 2-position, a fluoro substituent at the 5-position, and a methyl group at the 3-position, which collectively contribute to its unique chemical properties and potential biological activities.

The structural configuration of 2-Ethoxy-5-fluoro-3-methylbenzoic acid makes it a valuable intermediate in the synthesis of various pharmacologically active molecules. The presence of the fluoro atom, in particular, is well-documented for its ability to modulate metabolic stability, binding affinity, and overall pharmacokinetic profiles of drug candidates. This characteristic has led to extensive research into fluoro-substituted benzoic acids as scaffolds for developing novel therapeutic agents.

In recent years, 2-Ethoxy-5-fluoro-3-methylbenzoic acid has been explored in the context of developing treatments for inflammatory and autoimmune disorders. Studies have indicated that benzoic acid derivatives can interact with specific enzymatic pathways involved in modulating immune responses. The ethoxy and fluoro substituents may enhance the compound's ability to inhibit key pro-inflammatory cytokines, such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6), by influencing receptor binding or post-translational modifications.

Moreover, the methyl group at the 3-position of 2-Ethoxy-5-fluoro-3-methylbenzoic acid contributes to its lipophilicity, which is a critical factor in drug absorption, distribution, metabolism, and excretion (ADME). This balance between hydrophilicity and lipophilicity is often optimized in drug design to achieve favorable pharmacokinetic properties. The compound's potential as a precursor for further derivatization has been highlighted in several synthetic studies aimed at creating more potent and selective inhibitors of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX).

Recent advances in computational chemistry have also demonstrated the utility of 2-Ethoxy-5-fluoro-3-methylbenzoic acid in virtual screening campaigns. Molecular docking simulations have shown that this compound can bind effectively to target proteins involved in metabolic diseases, including those associated with diabetes and dyslipidemia. The fluoro substituent appears to play a crucial role in stabilizing interactions with key amino acid residues within the binding pockets of these targets, suggesting its potential as a lead compound for further optimization.

The synthesis of 2-Ethoxy-5-fluoro-3-methylbenzoic acid typically involves multi-step organic transformations, starting from commercially available aromatic precursors. Key steps often include etherification reactions to introduce the ethoxy group, halogenation followed by cross-coupling or direct fluorination to incorporate the fluoro substituent, and methylation to add the methyl group at the desired position. These synthetic strategies highlight the compound's versatility as a building block for more complex molecular architectures.

In addition to its pharmaceutical applications, 2-Ethoxy-5-fluoro-3-methylbenzoic acid has shown promise in materials science research. Its aromatic structure and functional groups make it a candidate for developing organic semiconductors or liquid crystals with tailored electronic properties. The ability to fine-tune these properties through structural modifications offers exciting possibilities for advancing display technologies and electronic devices.

The safety profile of 2-Ethoxy-5-fluoro-3-methylbenzoic acid is another area of interest. While preliminary studies suggest that it exhibits moderate solubility in organic solvents commonly used in chemical synthesis, further toxicological assessments are necessary to evaluate its potential effects on human health and the environment. These assessments will be crucial for determining appropriate handling procedures and regulatory compliance during its production and application.

Future research directions may explore the use of 2-Ethoxy-5-fluoro-3-methylbenzoic acid as a starting material for developing prodrugs designed to enhance bioavailability or targeted delivery systems. The strategic placement of functional groups on its benzene ring provides opportunities for conjugation with biomolecules or incorporation into polymeric matrices for controlled release formulations.

In conclusion, 2-Ethoxy-5-fluoro-3-methylbenzoic acid (CAS No. 1556338-89-6) represents a structurally interesting compound with diverse applications across pharmaceuticals, materials science, and chemical synthesis. Its unique combination of substituents offers opportunities for designing novel therapeutics targeting various diseases while also serving as a versatile intermediate in organic chemistry research.